Cas no 1917-16-4 (5-Benzylfuran-2-carboxylic acid)
5-Benzylfuran-2-carboxylic acid is a furan-based carboxylic acid derivative characterized by a benzyl substituent at the 5-position of the furan ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its furan core and carboxylic acid functionality enable diverse reactivity, including esterification, amidation, and metal-catalyzed coupling reactions. The benzyl group enhances lipophilicity, making it useful for modifying physicochemical properties in drug design. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications. Its stability and well-defined structure facilitate its use in research and industrial settings requiring precise molecular scaffolds.
1917-16-4 structure
Product Name:5-Benzylfuran-2-carboxylic acid
CAS No:1917-16-4
MF:C12H10O3
MW:202.206003665924
CID:118210
PubChem ID:2832252
Update Time:2025-06-07
5-Benzylfuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzylfuran-2-carboxylic acid
- 2-Furancarboxylic acid,5-(phenylmethyl)-
- 5-Benzyl-2-furoic acid
- 5-Benzyl-2-furancarbonsaeure
- 5-Benzylbrenzschleimsaeure
- 5-Benzyl-furan-2-carbonsaeure
- 5-benzyl-furan-2-carboxylic acid
- AC1MD7MQ
- BB_SC-7338
- CHEBI:433662
- CHEMBL382520
- Oprea1_494585
- SureCN3532005
- 5-(phenylmethyl)furan-2-carboxylic acid
- 5-(phenylmethyl)-2-furancarboxylic acid
- CS-0315082
- SCHEMBL3532005
- SR-01000509799-1
- 1917-16-4
- OYAHUAHATRUQAN-UHFFFAOYSA-N
- AKOS005526453
- 5-benzylfuran-2-carboxylicAcid
- VS-01559
- A912602
- NCGC00321238-01
- AB01315034-02
- BDBM50175429
- SB61250
- SR-01000509799
- DTXSID00385329
-
- MDL: MFCD00449344
- Inchi: 1S/C12H10O3/c13-12(14)11-7-6-10(15-11)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,13,14)
- InChI Key: OYAHUAHATRUQAN-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CC=C1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 202.063
- Monoisotopic Mass: 202.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4A^2
- XLogP3: 2.8
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 359.7°C at 760 mmHg
- Flash Point: 171.4±24.6 °C
- Refractive Index: 1.582
- PSA: 50.44
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
5-Benzylfuran-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Sealed in dry,2-8°C
5-Benzylfuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B704043-10mg |
5-benzylfuran-2-carboxylic Acid |
1917-16-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B704043-50mg |
5-benzylfuran-2-carboxylic Acid |
1917-16-4 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B704043-100mg |
5-benzylfuran-2-carboxylic Acid |
1917-16-4 | 100mg |
$ 185.00 | 2022-06-06 | ||
| Chemenu | CM195997-5g |
5-Benzyl-2-furoic acid |
1917-16-4 | 95% | 5g |
$711 | 2021-08-05 | |
| Chemenu | CM195997-1g |
5-Benzyl-2-furoic acid |
1917-16-4 | 95% | 1g |
$248 | 2023-03-07 | |
| Alichem | A159003060-5g |
5-Benzylfuran-2-carboxylic acid |
1917-16-4 | 95% | 5g |
$752.40 | 2023-09-02 | |
| Ambeed | A741245-1g |
5-Benzylfuran-2-carboxylic acid |
1917-16-4 | 95+% | 1g |
$225.0 | 2024-07-28 |
5-Benzylfuran-2-carboxylic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
1917-16-4 (5-Benzylfuran-2-carboxylic acid) Related Products
- 34885-96-6(2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester)
- 4664-45-3(5-(4-methylbenzyl)-2-furoic Acid)
- 56311-37-6(5-Ethylfuran-2-carboxylic acid)
- 154232-83-4(2-Furancarboxylic acid, 5-(hydroxyphenylmethyl)-, methyl ester)
- 35897-51-9(2-Furancarboxylic acid, 5-benzoyl-)
- 58972-21-7(Methyl 5-Benzoyl-furan-2-carboxylate)
- 170632-15-2(2-Furancarboxylic acid, 5-(4-methylbenzoyl)-, methyl ester)
- 32529-55-8(2-Furancarboxaldehyde, 5-(hydroxyphenylmethyl)-)
- 61834-23-9(2-Furancarboxylic acid, 5-[(4-methylphenyl)methyl]-, methyl ester)
- 14497-25-7(5-propylfuran-2-carboxylic acid)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk